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Compound of Interest

Compound Name: Sodium 2-oxopropanoate-13C

Cat. No.: B039579 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and environmental

responsibility. This guide provides a comprehensive, step-by-step procedure for the safe

disposal of Sodium 2-oxopropanoate-13C, ensuring compliance with safety regulations and

the protection of laboratory personnel and the environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to handle Sodium 2-
oxopropanoate-13C with the appropriate personal protective equipment (PPE). According to

safety data sheets, this compound may cause an allergic skin reaction and serious eye

irritation.[1][2][3]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles with side-shields, and a lab coat. In case of dust, use a suitable respirator.[1]

Ventilation: Ensure that the handling and collection of waste occur in a well-ventilated area.

Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][2] Wash hands

thoroughly after handling.[1][2] Contaminated work clothing should not be allowed out of the

workplace.[1][2]

Spill and Emergency Procedures
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In the event of a spill, prevent further leakage or spillage if it is safe to do so. Keep the product

away from drains and water courses. For containment, absorb solutions with a finely-powdered

liquid-binding material such as diatomite or universal binders. Decontaminate surfaces and

equipment by scrubbing with alcohol. Dispose of contaminated material according to the

procedures outlined below.[1]

Physicochemical and Hazard Information
The following table summarizes key quantitative data for Sodium 2-oxopropanoate-13C.

Property Value Reference

Chemical Formula C₂¹³CH₃NaO₃
MedChemExpress Safety Data

Sheet[1]

Molecular Weight 111.04 g/mol
MedChemExpress Safety Data

Sheet[1]

CAS Number 124052-04-6
MedChemExpress Safety Data

Sheet[1]

Appearance Solid InvivoChem

Melting Point >300°C InvivoChem

GHS Hazard Statements

H317: May cause an allergic

skin reaction.H319: Causes

serious eye irritation.

MedChemExpress Safety Data

Sheet[1]

Step-by-Step Disposal Protocol
The disposal of Sodium 2-oxopropanoate-13C must be conducted in accordance with local,

state, and federal regulations. The following is a general procedural guide.

Step 1: Waste Identification and Segregation

Characterize the Waste: Identify the waste as Sodium 2-oxopropanoate-13C. Note any

contamination with other chemicals, which may alter the disposal procedure.
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Segregate Waste Streams: Do not mix Sodium 2-oxopropanoate-13C waste with other

incompatible waste streams. It should be collected in a designated container.

Step 2: Containerization

Select an Appropriate Container: Use a clearly labeled, leak-proof container that is

compatible with the chemical. The original container is often a suitable choice.

Labeling: The container must be clearly labeled with the full chemical name, "Sodium 2-
oxopropanoate-13C," and any associated hazard symbols.

Step 3: Storage

Secure Storage: Store the waste container in a designated, well-ventilated waste

accumulation area, away from incompatible materials.

Container Integrity: Keep the container tightly closed and inspect it regularly for any leaks or

damage.

Step 4: Arrange for Disposal

Contact Environmental Health and Safety (EHS): Contact your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange

for pickup and proper disposal.

Documentation: Complete any required waste disposal forms or manifests as instructed by

your EHS office.

Step 5: Decontamination

Decontaminate Equipment: Thoroughly decontaminate any equipment and surfaces that

have come into contact with Sodium 2-oxopropanoate-13C using an appropriate solvent,

such as alcohol.

Dispose of Contaminated Materials: Any materials used for decontamination, such as wipes

or absorbents, should also be disposed of as chemical waste.
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Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Sodium 2-
oxopropanoate-13C.
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Start: Have Sodium
2-oxopropanoate-13C Waste

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Waste
(Do not mix with other chemicals)

3. Place in a Labeled,
Leak-Proof Container

4. Store in Designated
Waste Accumulation Area

5. Contact EHS for Pickup

6. Complete Waste
Disposal Forms

7. Await Professional
Disposal

End: Waste Disposed

Click to download full resolution via product page

Caption: Disposal workflow for Sodium 2-oxopropanoate-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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